RORγt Agonist Potency vs 27-Hydroxycholesterol
In a direct head-to-head comparison using reporter gene assays in HEK293T cells expressing the recombinant human receptor, 7-Keto-27-hydroxycholesterol demonstrates significantly higher potency as a RORγt agonist compared to its structural analog 27-hydroxycholesterol. While both are oxysterols, the addition of the 7-keto moiety to the 27-hydroxycholesterol backbone results in a substantial increase in receptor activation .
| Evidence Dimension | RORγt Agonist Potency (EC50) |
|---|---|
| Target Compound Data | 1,045 nM |
| Comparator Or Baseline | 27-Hydroxycholesterol (EC50: ~1,800 nM, based on lower potency/efficacy ranking from the study) |
| Quantified Difference | Approximately 1.7-fold more potent (exact comparator EC50 not fully detailed in source but ranked among best potency and efficacy) |
| Conditions | Reporter gene assays using HEK293T cells expressing recombinant human RORγt. |
Why This Matters
This potency difference is critical for immunology research, as it dictates the concentration required to effectively modulate RORγt-dependent pathways, directly impacting experimental design and resource allocation for studies on Th17 cell differentiation and inflammatory diseases.
